Cas no 71685-38-6 (Benzonitrile, 3-bromo-4-(methylamino)-)

Benzonitrile, 3-bromo-4-(methylamino)- structure
71685-38-6 structure
Product Name:Benzonitrile, 3-bromo-4-(methylamino)-
CAS No:71685-38-6
MF:C8H7BrN2
MW:211.058580636978
CID:1750668
PubChem ID:59007281
Update Time:2025-04-21

Benzonitrile, 3-bromo-4-(methylamino)- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 3-bromo-4-(methylamino)-
    • EN300-6771154
    • SCHEMBL13135634
    • 71685-38-6
    • AKOS012389970
    • 3-Bromo-4-(methylamino)benzonitrile
    • Inchi: 1S/C8H7BrN2/c1-11-8-3-2-6(5-10)4-7(8)9/h2-4,11H,1H3
    • InChI Key: HPBQUPWPNVTICX-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C#N)C=CC=1NC

Computed Properties

  • Exact Mass: 209.97931
  • Monoisotopic Mass: 209.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.8Ų

Experimental Properties

  • PSA: 35.82

Benzonitrile, 3-bromo-4-(methylamino)- Pricemore >>

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